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Compound of Interest

Compound Name: Brillant Orange

Cat. No.: B13756036 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental protection. This guide provides comprehensive, step-by-step procedures for the

proper disposal of Brilliant Orange, a name attributed to several dye compounds. Given the

potential for variance in composition and hazards, it is crucial to always consult the

manufacturer-provided Safety Data Sheet (SDS) for the specific product in use.

Immediate Safety and Handling Precautions
Brilliant Orange is a general name for a number of dyes, some of which are classified as skin

and eye irritants, and may cause allergic skin reactions or respiratory irritation.[1][2][3]

Therefore, appropriate personal protective equipment (PPE) should be worn at all times when

handling these compounds.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields.

Hand Protection: Chemical-resistant gloves, such as nitrile.

Body Protection: A laboratory coat.

Respiratory Protection: If there is a risk of inhaling dust, particularly in poorly ventilated

areas, a respirator with a particulate filter should be used.[4]
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Chemical and Physical Properties
The properties of "Brilliant Orange" can vary depending on the specific compound. The

following table summarizes available data for different variants.

Property

Brilliant
Orange 3R
(Reactive
Orange 16)

AVITERA®
BRILLIANT
ORANGE SE

Brilliant
Orange H
(Acid Orange
17)

"Brilliant
Orange" (4720
Screen Ink)

CAS Number 12225-83-1[1] Not specified 52749-23-2[5] Not specified

Molecular

Formula
Not specified Not specified

C18H15N2NaO4

S[6]
Not specified

Molecular Weight Not specified Not specified 378.4 g/mol [6][7] Not specified

Physical State Solid[8] Solid, powder[8] Not specified Liquid[2]

pH Not specified 7 - 8 (at 20 g/l)[8] Not specified Not available

Boiling Point Not specified Not specified Not specified
> 100 °C / 212

°F[2]

Flash Point Not specified Not specified Not specified
> 94 °C / > 201

°F[2]

Solubility
Soluble in

water[5]
Not specified

Soluble in

water[5]
Not specified

Spill Management Protocol
In the event of a spill, the following procedures should be followed:

Minor Spills:

Avoid breathing dust and wear appropriate PPE.[4]

Use dry clean-up methods; do not use compressed air.[4]
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Gently sweep or vacuum the material. If sweeping, dampen the material with water to

prevent dust from becoming airborne.[4]

Collect the material in a suitable, labeled container for disposal.[4]

Major Spills:

Evacuate and restrict access to the area.[4]

Ensure the area is well-ventilated.

Contact your institution's Environmental Health and Safety (EHS) department or emergency

responders.[4]

Step-by-Step Disposal Protocol
The disposal of Brilliant Orange should be managed under the assumption that it is a

hazardous waste, in line with the "cradle-to-grave" principle of hazardous waste management

established by the Resource Conservation and Recovery Act (RCRA).[9][10] This means the

waste must be tracked from its generation to its final disposal.[10]

Objective: To safely collect, store, and dispose of Brilliant Orange waste in compliance with

laboratory safety and environmental regulations.

Materials:

Waste Brilliant Orange (solid or in solution)

Designated hazardous waste container (compatible with the chemical)

Hazardous waste labels

Personal Protective Equipment (as specified above)

Spill clean-up materials

Procedure:
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Waste Segregation: Collect all waste containing Brilliant Orange in a designated, compatible,

and sealable hazardous waste container.[4] Do not mix with other, incompatible waste

streams.

Container Labeling:

Clearly label the container with the words "Hazardous Waste."[4]

Include the full chemical name (e.g., "Brilliant Orange 3R," "Reactive Orange 16") and

CAS number if known.[4]

Indicate the approximate concentration and quantity of the waste.[4]

Note the date when waste was first added to the container.[4]

Include any other information required by your institution's EHS office.[4]

Waste Storage:

Keep the hazardous waste container securely sealed when not in use.[4]

Store the container in a designated, well-ventilated, and secure satellite accumulation area

within the laboratory.[4]

Store away from incompatible materials.[4]

Disposal:

Arrange for the collection of the hazardous waste with your institution's EHS department or

a licensed hazardous waste disposal contractor.[4]

Do not discharge Brilliant Orange waste down the drain or dispose of it in regular trash.[4]

Decontamination: Thoroughly decontaminate any equipment or surfaces that have come into

contact with Brilliant Orange. Dispose of contaminated materials (e.g., paper towels, gloves)

as hazardous waste.[4]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Brilliant

Orange.

Start: Brilliant Orange Waste Generated

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Is the waste a solid or liquid?

Solid Waste

Solid

Liquid Waste

Liquid

Select a Designated, Compatible,
and Sealable Hazardous Waste Container

Label Container:
- 'Hazardous Waste'

- Chemical Name & CAS Number
- Concentration & Quantity
- Accumulation Start Date

Store in a Secure, Ventilated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Hazardous Waste Contractor

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Brilliant Orange.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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